Cas no 1261848-10-5 (3-Fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinaldehyde)

• Product Name: 3-Fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinaldehyde
• CAS No: 1261848-10-5
• MF: C₁₃H₇F₄NO
• MW: 269.194397211075
• CID: 4924093
• Update Time: 2025-10-07

3-Fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinaldehyde

• Inchi： 1S/C13H7F4NO/c14-11-9(7-19)4-5-18-12(11)8-2-1-3-10(6-8)13(15,16)17/h1-7H
• InChI Key： ZRLJKVZNPTUGBK-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=CN=C1C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: 3
• Topological Polar Surface Area: 30

Additional information on 3-Fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinaldehyde

Recent Advances in the Study of 3-Fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinaldehyde (CAS: 1261848-10-5)

The compound 3-Fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinaldehyde (CAS: 1261848-10-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated and trifluoromethyl-substituted structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of interest is the role of this compound as an intermediate in the synthesis of novel bioactive molecules. Researchers have explored its utility in constructing heterocyclic frameworks, which are often found in drugs targeting central nervous system (CNS) disorders, inflammatory diseases, and cancer. The presence of fluorine atoms and the trifluoromethyl group enhances the compound's metabolic stability and bioavailability, making it a valuable scaffold for medicinal chemistry.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the inhibitory effects of 3-Fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinaldehyde derivatives on specific enzyme targets involved in neurodegenerative diseases. The results demonstrated significant potency and selectivity, suggesting its potential as a lead compound for further optimization. Additionally, computational modeling studies have provided insights into the molecular interactions between this compound and its biological targets, aiding in the design of more effective analogs.

Another notable development is the application of this compound in the synthesis of fluorinated analogs of known drugs. Fluorination is a common strategy in drug design to improve pharmacokinetic properties, and the unique structure of 3-Fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinaldehyde offers a versatile platform for such modifications. Recent patents have highlighted its use in the development of next-generation antiviral and anticancer agents, further underscoring its importance in pharmaceutical research.

Despite these advancements, challenges remain in the large-scale synthesis and purification of this compound. Researchers are actively working on optimizing synthetic routes to improve yield and reduce costs. Green chemistry approaches, such as catalytic fluorination and solvent-free reactions, are being explored to address these issues. Furthermore, ongoing toxicological studies aim to evaluate the safety profile of this compound and its derivatives, which is critical for its progression into clinical trials.

In conclusion, 3-Fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinaldehyde (CAS: 1261848-10-5) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers. Continued efforts in synthesis optimization, biological evaluation, and computational modeling will likely uncover new opportunities for its application in therapeutic development. This compound exemplifies the intersection of chemistry and biology, offering a glimpse into the future of fluorinated pharmaceuticals.